Cas no 1038230-98-6 (3-{(3-bromo-4-fluorophenyl)methylamino}propan-1-ol)

• Product Name: 3-{(3-bromo-4-fluorophenyl)methylamino}propan-1-ol
• CAS No: 1038230-98-6
• MF: C₁₀H₁₃BrFNO
• MW: 262.118725538254
• CID: 5156586
• PubChem ID: 28715343
• Update Time: 2026-03-04

3-{(3-bromo-4-fluorophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(3-bromo-4-fluorophenyl)methyl]amino]-
• 3-{(3-bromo-4-fluorophenyl)methylamino}propan-1-ol

• Inchi： 1S/C10H13BrFNO/c11-9-6-8(2-3-10(9)12)7-13-4-1-5-14/h2-3,6,13-14H,1,4-5,7H2
• InChI Key： OXWIOCCIVMQJBY-UHFFFAOYSA-N
• SMILES： C(O)CCNCC1=CC=C(F)C(Br)=C1

Additional information on 3-{(3-bromo-4-fluorophenyl)methylamino}propan-1-ol

3-{(3-Bromo-4-Fluorophenyl)methylamino}propan-1-ol (CAS No. 1038230-98-6): An Overview

3-{(3-Bromo-4-Fluorophenyl)methylamino}propan-1-ol (CAS No. 1038230-98-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of aminopropanols and features a unique bromofluorophenyl substituent. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The bromofluorophenyl moiety in 3-{(3-Bromo-4-Fluorophenyl)methylamino}propan-1-ol is of particular interest due to its ability to modulate the compound's interactions with biological targets. The bromine atom, being a halogen, can enhance the lipophilicity of the molecule, which is crucial for improving its cell membrane permeability and bioavailability. Meanwhile, the fluorine atom can influence the electronic properties of the molecule, potentially affecting its binding affinity to specific receptors or enzymes.

Recent studies have explored the potential therapeutic applications of 3-{(3-Bromo-4-Fluorophenyl)methylamino}propan-1-ol in various disease models. For instance, a study published in the Journal of Medicinal Chemistry investigated its activity as a potential antidepressant. The researchers found that this compound exhibited significant antidepressant-like effects in animal models, suggesting its potential as a lead compound for the development of new antidepressant drugs.

In another study, published in Bioorganic & Medicinal Chemistry Letters, 3-{(3-Bromo-4-Fluorophenyl)methylamino}propan-1-ol was evaluated for its anti-inflammatory properties. The results indicated that it effectively inhibited the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. This finding highlights its potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and other inflammatory disorders.

The structural flexibility and functional group diversity of 3-{(3-Bromo-4-Fluorophenyl)methylamino}propan-1-ol also make it an attractive candidate for drug design and optimization. Chemists can modify the molecule by introducing different substituents or altering the position of existing functional groups to fine-tune its pharmacological properties. For example, replacing the bromine atom with other halogens or adding additional functional groups can lead to compounds with enhanced potency or selectivity.

In addition to its therapeutic potential, 3-{(3-Bromo-4-Fluorophenyl)methylamino}propan-1-ol has been studied for its role in cell signaling pathways. Research has shown that it can modulate key signaling molecules involved in cellular processes such as proliferation, differentiation, and apoptosis. This property makes it a valuable tool for understanding the underlying mechanisms of various diseases and developing targeted therapies.

The synthesis of 3-{(3-Bromo-4-Fluorophenyl)methylamino}propan-1-ol typically involves multi-step reactions, starting from readily available starting materials. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and alkylation steps. The choice of synthetic pathway depends on factors such as yield, purity, and scalability, making it an important consideration for both academic research and industrial applications.

In conclusion, 3-{(3-Bromo-4-Fluorophenyl)methylamino}propan-1-ol (CAS No. 1038230-98-6) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into potential therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and design of new drugs for treating various diseases.